Cas no 1695993-71-5 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic acid
• CAS No: 1695993-71-5
• MF: C₂₇H₂₇NO₄
• MW: 429.50758767128
• CID: 5612399
• PubChem ID: 103663891
• Update Time: 2025-06-23

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3425051
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-2-phenylpentanoic acid
• 1695993-71-5
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic acid

• Inchi： 1S/C27H27NO4/c1-18(2)16-27(25(29)30,19-10-4-3-5-11-19)28-26(31)32-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,18,24H,16-17H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： VADNZDLXDXRRQQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C1C=CC=CC=1)CC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.19400834g/mol
• Monoisotopic Mass: 429.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic Acid: A Comprehensive Overview

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic acid, commonly referred to by its CAS number 1695993-71-5, is a complex organic compound with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a phenyl-substituted pentanoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule, making it a valuable tool in various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This is achieved through the reaction of fluorene with phosgene or other suitable reagents to form the corresponding acid chloride, which is then converted into the Fmoc derivative. The subsequent steps involve the introduction of the phenyl and methyl substituents onto the pentanoic acid backbone, followed by coupling with the Fmoc group. The entire process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. The Fmoc group contributes to hydrophilicity, while the phenyl and methyl substituents enhance hydrophobicity, creating a balance that is ideal for encapsulating drugs and improving their bioavailability. This application has garnered significant attention in the pharmaceutical industry, where there is a constant need for efficient drug delivery mechanisms.

In addition to its role in drug delivery, this compound has also found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to its use in the synthesis of novel polymers with tailored properties. These polymers exhibit improved mechanical strength and thermal stability, making them suitable for use in high-performance materials such as coatings and adhesives.

From an environmental standpoint, recent research has focused on the biodegradability of this compound. Studies indicate that under certain conditions, such as exposure to microbial enzymes or specific environmental factors, the compound can undergo degradation. This is particularly important given the increasing emphasis on sustainable chemistry and reducing environmental impact.

The structural complexity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-2-phenylpentanoic acid makes it a challenging yet rewarding subject for chemical research. Its unique combination of functional groups opens up avenues for further exploration in areas such as catalysis, sensors, and nanotechnology. As researchers continue to uncover its potential applications, this compound is poised to play an increasingly important role in advancing modern chemistry.